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Compound of Interest

Compound Name: 3-Methylazepan-3-ol hydrochloride

CAS No.: 1823252-87-4

Cat. No.: B2566328

Get Quote

Executive Summary
3-Methylazepan-3-ol hydrochloride (often sourced as the N-Boc precursor tert-butyl 3-

hydroxy-3-methylazepane-1-carboxylate) is a specialized seven-membered nitrogen

heterocycle featuring a quaternary chiral center at the C3 position. Unlike common piperidine

or pyrrolidine scaffolds, the azepane ring introduces unique conformational flexibility and ring-

pucker dynamics that can probe novel chemical space in GPCR and kinase targets (e.g., Pim

kinase inhibitors).

This guide details the synthesis, chiral resolution, and application of this scaffold. It addresses

the specific challenge of constructing the sterically hindered quaternary center and provides a

validated protocol for its incorporation into drug discovery workflows.

Structural Analysis & Utility
The 3-methylazepan-3-ol core offers three distinct vectors for pharmacophore elaboration:

The Secondary Amine (N1): A nucleophilic handle for coupling to aryl halides (SNAr) or

carboxylic acids (Amide coupling).
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The Tertiary Hydroxyl (C3): A polar hydrogen-bond donor/acceptor that can also serve as a

directing group or be alkylated to tune lipophilicity.

The Methyl Group (C3): Provides steric bulk to lock the ring conformation and restrict

metabolic oxidation at the C3 position.

Chirality Implication
The C3 position is a stereogenic center. The enantiomers often exhibit vastly different binding

affinities due to the directional vector of the hydroxyl group relative to the ring plane.

(R)-Enantiomer: Often preferred in specific kinase pockets where H-bonding alignment is

critical.

(S)-Enantiomer: Used as a negative control or for targets requiring inverted topology.

Synthesis & Sourcing Strategy
While the racemic compound is accessible via Grignard addition to 3-azepanone, high-value

medicinal chemistry requires the enantiopure form. The recommended workflow involves

racemic synthesis followed by Chiral SFC resolution of the N-Boc intermediate, rather than

attempting difficult asymmetric nucleophilic additions.

DOT Diagram 1: Synthesis & Resolution Workflow
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Caption: Workflow for the synthesis of enantiopure 3-Methylazepan-3-ol HCl starting from N-

Boc-3-azepanone.
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Detailed Experimental Protocols
Protocol A: Grignard Addition (Racemic Synthesis)
Objective: Synthesize (±)-tert-butyl 3-hydroxy-3-methylazepane-1-carboxylate.

Reagents:

N-Boc-hexahydro-1H-azepin-3-one (1.0 equiv)

Methylmagnesium bromide (3.0 M in ether, 1.5 equiv)

Anhydrous THF (0.2 M concentration relative to ketone)

Saturated NH₄Cl solution

Step-by-Step:

Setup: Flame-dry a 2-neck round-bottom flask and cool under N₂ flow. Add N-Boc-3-

azepanone and dissolve in anhydrous THF.

Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Critical: Low temperature

prevents enolization and side reactions.

Addition: Add MeMgBr dropwise via syringe over 20 minutes. Maintain internal temperature

below -65°C.

Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours. Monitor by

TLC (EtOAc/Hexane 1:4) or LCMS. The starting ketone peak should disappear.

Quench: Carefully quench with saturated NH₄Cl solution at 0°C. Caution: Exothermic.

Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and

concentrate in vacuo.

Purification: Flash chromatography (0-40% EtOAc in Hexanes) yields the racemic alcohol as

a colorless oil.
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Protocol B: Chiral Resolution (SFC)
Objective: Isolate the active enantiomer.

Method Parameters:

Instrument: Prep-SFC (Supercritical Fluid Chromatography).

Column: Chiralpak AD-H or IA (5 µm, 250 x 21 mm).

Mobile Phase: CO₂ / Methanol (with 0.1% DEA) = 85:15.

Flow Rate: 60-80 g/min .

Detection: UV at 210 nm.

Procedure:

Dissolve the racemic N-Boc intermediate in MeOH (concentration ~50 mg/mL).

Inject onto the Prep-SFC system.

Collect the two resolved peaks separately.

Analyze fractions by analytical chiral HPLC to confirm ee > 98%.

Concentrate the desired fraction to yield the enantiopure N-Boc intermediate.

Protocol C: Deprotection to Hydrochloride Salt
Objective: Generate the final 3-Methylazepan-3-ol hydrochloride salt.

Step-by-Step:

Dissolve the enantiopure N-Boc intermediate in 1,4-dioxane (5 mL/g).

Add 4M HCl in dioxane (5-10 equiv) dropwise at 0°C.

Stir at room temperature for 2-4 hours. A white precipitate should form.[1]
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Isolation: Dilute with Et₂O or MTBE to maximize precipitation. Filter the solid under N₂ or

concentrate to dryness if hygroscopic.

Drying: Dry under high vacuum to remove traces of HCl. Store in a desiccator (hygroscopic).

Application Case Study: Kinase Inhibitor Synthesis
Context: Synthesis of a Pim kinase inhibitor analog where the azepane ring acts as a solvent-

exposed solubilizing group [1].

Coupling Reaction (SNAr):

Reactants: 3-Methylazepan-3-ol HCl (1.2 equiv) + 4-Chloro-substituted Heteroaryl Scaffold

(1.0 equiv).

Base: DIPEA (3.5 equiv) is required to neutralize the HCl salt and scavenge protons.

Solvent: DMSO or NMP (Reaction typically requires 80-100°C).

Mechanism: The secondary amine of the azepane attacks the electrophilic aromatic center.

The tertiary alcohol remains unreactive under these conditions due to steric hindrance and

lower nucleophilicity.

DOT Diagram 2: Structural Logic in Drug Design
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Caption: Pharmacophore features of the 3-methylazepan-3-ol scaffold in ligand design.

Quality Control & Analytical Data
Test Specification Method

Appearance White to off-white solid Visual

Identity (NMR)
Consistent with structure; 3H

singlet (Me) at ~1.2 ppm
1H NMR (DMSO-d6)

Purity (HPLC) > 97.0% Area C18 Reverse Phase

Chiral Purity > 98.0% ee Chiral HPLC (AD-H)

Counterion 1.0 ± 0.1 eq Chloride Ion Chromatography / Titration

Handling Note: The hydrochloride salt is hygroscopic. Weigh quickly in ambient air or use a

glovebox for precise stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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